Cas no 42971-09-5 (Vinpocetine)

• Product Name: Vinpocetine
• CAS No: 42971-09-5
• MF: C₂₂H₂₆N₂O₂
• MW: 350.454045772552
• MDL: MFCD00211233
• CID: 55644
• PubChem ID: 160870978
• Update Time: 2025-10-21

Vinpocetine Chemical and Physical Properties

Names and Identifiers

• vinpocetine
• -3A,16A-APOVINCAMINIC ACID ETHYL ESTER
• (3A,16A)-EBURNAMENINE-14-CARBOXYLIC ACID ETHYL ESTER
• CAVINTON
• ETHYL APOVINCAMIN-22-OATE
• EBURNAMENINE
• EBURNAMENINE-14-CARBOXYLIC ACID ETHYL ESTER
• RGH-4405
• VINPOCETIN
• Ethyl apovincaminate
• Ethyl eburnamenine-14-carboxylate
• Vinpocetine (Cavinton®,Intelectol®)
• VINPOCETINE(P)
• (3α,16α)-Eburnamenine-14-carboxylic acid ethyl ester
• Ethyl (3alpha,16alpha)-eburnamenine-14-carboxylate
• Ceractin
• Apovincaminic acid ethyl ester
• TCV-3B
• Ethyl (+)-apovincaminate
• Vinpocetinum [INN-Latin]
• cis-Apovincaminic acid ethyl ester
• RGH 4405
• (+)-Apovincaminic acid ethyl ester
• Ethyl (+)-cis-apovincaminate
• (+)-cis-Apovincaminic acid ethyl ester
• Apovincaminate d'ethyle [French]
• AY 27,255
• Bravinton
• (-)-Ethyl apovincaminate
• (-)-Apovincaminic acid ethyl ester
• C22H26N2O2
• Kavinton
• (-)-Vinpocetine
• (?)-Ethyl apovincaminate
• NCGC0
• AY 27255
• HMS3263L16
• Tox21_110648
• Vinpocetine, United States Pharmacopeia (USP) Reference Standard
• Prestwick0_000268
• DTXCID903740
• NCGC00018204-05
• Prestwick2_000268
• DB12131
• NCGC00018204-08
• (11aS,11bS)-11a-Ethyl-2,3,4,5,11a,11b-hexahydro-1H-3a,9b-diaza-benzo[cd]fluoranthene-10-carboxylic acid ethyl ester
• REGID_for_CID_443955
• V0115
• V 6383
• VINPOCETINE [USP-RS]
• BRN 0900803
• NCGC00018204-07
• BDBM50059033
• BPBio1_000128
• KBio2_007016
• GTPL5285
• Eburnamenine-14-carboxylic acid, ethyl ester, (3-alpha,16-alpha)-
• NCGC00263865-01
• NCGC00021727-07
• CHEBI:32297
• TCV 3B
• AC-22612
• (3alpha, 16alpha)-Eburnamenine-14-carboxylic acid ethyl ester
• W-202748
• 42971-09-5
• VINPOCETINE [JAN]
• Lopac0_001257
• HMS1568F18
• SPECTRUM1503115
• DTXSID5023740
• VINPOCETINE [EP MONOGRAPH]
• MFCD00211233
• Spectrum5_000966
• AMY39087
• Vinpocetine 1.0 mg/ml in Acetonitrile
• VINPOCETINE [MART.]
• KBio3_001781
• NCGC00018204-11
• Vinpocetine, European Pharmacopoeia (EP) Reference Standard
• KBio2_001880
• NSC 760093
• SR-01000075633-1
• 543512OBTC
• EU-0101257
• ethyl(15S,19S)-15-ethyl-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),16-pentaene-17-carboxylate
• NCGC00168782-01
• (3?,16?)-Eburnamenine-14-carboxylic acid ethyl ester
• EBURNAMENINE 14-CARBOXYLIC ACID ETHYL ESTER (3.ALPHA.,16.ALPHA.)
• HMS3675H11
• SR-01000075633-3
• (3S,16S)-apovincaminic acid ethylester
• AS-13868
• (41S,13aS)-Ethyl 13a-ethyl-2,3,41,5,6,13a-hexahydro-1H-indolo[3,2,1-ij]pyrido[3,2,1-de][1,5]naphthyridine-12-carboxylate
• NCGC00018204-09
• Spectrum_001400
• KBio1_001367
• HMS3712F18
• HMS2090J22
• MLS000069635
• VINPOCETINE [USAN]
• HMS3402D12
• ethyl (41S,13aS)-13a-ethyl-2,3,41,5,6,13a-hexahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate
• Tox21_110648_1
• Vinpocetine [USAN:INN:BAN:JAN]
• 11a-Ethyl-2,3,4,5,11a,11b-hexahydro-1H-3a,9b-diaza-benzo[cd]fluoranthene-10-carboxylic acid 2-nitrooxy-ethyl ester(Vinpocetine)
• HMS3411H11
• SPBio_001318
• (41S,13aS)-ethyl 13a-ethyl-2,3,41,5,6,13a-hexahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate
• CS-0545
• Prestwick_963
• Spectrum2_001529
• Prestwick3_000268
• AKOS015896480
• 3A,16A-Apovincaminic acid ethyl ester
• NCGC00261942-01
• 115986-87-3
• Eburnamenine-14-carboxylic acid, ethyl ester, (3a,16a)-
• D01371
• HMS1922G05
• CHEMBL71752
• KBio2_004448
• s2110
• SR-01000075633-4
• Vinpocetine-ethyl apovincaminate
• Opera_ID_1325
• Q420288
• (3aS,11bS)-3a-ethyl-1,2,3,3a,10,11b-hexahydro-11H-5a,11a-diaza-benzo[cd]fluoranthene-5-carboxylic acid ethyl ester
• SR-01000000118
• VINPOCETINE [DSC]
• BRD-K53318339-001-05-8
• ethyl (15S,19S)-15-ethyl-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),16-pentaene-17-carboxylate
• Tox21_501257
• Vinpocetine, >=98%, solid
• DDNCQMVWWZOMLN-IRLDBZIGSA-N
• Vinpocetin- Bio-X
• Vinpocetine (JAN/USAN/INN)
• SR-01000000118-3
• NCGC00021727-04
• AB00052317_02
• Vinpocetine, analytical standard
• SMR000058241
• BSPBio_000116
• PD-185
• Eburnamenine-14-carboxylic acid, ethyl ester, (3alpha,16alpha)-
• Vinporal
• VINPOCETINE [VANDF]
• NCGC00016854-03
• VINPOCETINE [MI]
• NS00006850
• ethyl (15s,19s)-15-ethyl-1,11-diazapentacyclo[9.6.2.0^{2,7}.0^{8,18}.0^{15,19}]nonadeca-2(7),3,5,8(18),16-pentaene-17-carboxylate
• ethyl (15S,19S)-15-ethyl-1,11-diazapentacyclo[9.6.2.0^{2,7}.0^{8,18}.0^{15,19}]nonadeca-2,4,6,8(18),16-pentaene-17-carboxylate
• NSC760093
• UNII-543512OBTC
• DivK1c_006423
• SR-01000075633
• NCGC00263865-04
• Spectrum3_000961
• SDCCGSBI-0051224.P003
• Ethyl apovincamin
• CAS-42971-09-5
• BCP04123
• AY-27,255
• VINPOCETINE [INN]
• NSC-760093
• LP01257
• NCGC00021727-05
• A12521
• 68780-77-8
• NCGC00018204-10
• SCHEMBL50081
• 3-alpha,16-alpha-Apovincaminic acid ethyl ester
• Vinpocetine (Cavinton)
• HMS3887E17
• Apovincaminate d'ethyle
• (41S,13aS)-ethyl13a-ethyl-2,3,41,5,6,13a-hexahydro-1H-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate
• BSPBio_002561
• HMS2092L06
• Ultra-Vinca
• KBioGR_001430
• Eburnamenine-14-carboxylic acid ethyl ester;
• AY-27255
• Vinpocetinum
• KBioSS_001880
• VINPOCETINE [WHO-DD]
• Tox21_110839
• cid_443955
• EINECS 256-028-0
• MLS001076294
• Prestwick1_000268
• Pharmakon1600-01503115
• CCG-39307
• Spectrum4_001075
• BV164528
• SpecPlus_000327
• HMS2095F18
• NCGC00021727-06
• (3alpha,16alpha)-Eburnamenine-14-carboxylic acid ethyl ester
• SPBio_002335
• NCGC00018204-06
• NCGC00018204-13
• HY-13295
• BRD-K53318339-001-23-1
• BRD-K53318339-001-24-9
• Vinpocetine

• MDL： MFCD00211233
• Inchi： 1S/C22H26N2O2/c1-3-22-11-7-12-23-13-10-16-15-8-5-6-9-17(15)24(19(16)20(22)23)18(14-22)21(25)26-4-2/h5-6,8-9,14,20H,3-4,7,10-13H2,1-2H3/t20-,22+/m1/s1
• InChI Key： DDNCQMVWWZOMLN-IRLDBZIGSA-N
• SMILES： O(CC)C(C1=C[C@]2(CC)CCCN3CCC4C5C=CC=CC=5N1C=4[C@@H]32)=O

Computed Properties

• Exact Mass: 350.19900
• Monoisotopic Mass: 350.199428076 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Molecular Weight: 350.5

Experimental Properties

• Color/Form: Cryst.
• Density: 1.1260 (rough estimate)
• Melting Point: 149.0 to 153.0 deg-C
• Boiling Point: 419.5°C at 760 mmHg
• Flash Point: 207.5±28.7 °C
• Refractive Index: 1.6500 (estimate)
• Solubility: DMSO: 5 mg/mL
• Stability/Shelf Life: Photosensitive
• PSA: 34.47000
• LogP: 4.08620
• Sensitiveness: Sensitive to light
• Solubility: Soluble
• Merck: 9991
• Specific Rotation: +115.0 to +120.0° (c=2, Pyridine)
• λmax: 315(EtOH)(lit.)

Vinpocetine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： S36
• RTECS：JW4792000
• Hazardous Material Identification：
• Risk Phrases：R22
• Toxicity：LD50 in mice, rats (mg/kg): 534, 503 orally; 240, 133.8 i.p.; 58.7, 42.6 i.v. (Pálosi, Szporny), also reported as 161.2 mg/kg i.p. in mice (Cholnoky, Dmk)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids Eburnan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids